Cas no 1263178-53-5 ((2-Amino-5-fluorophenyl)dimethylphosphine oxide)

• Product Name: (2-Amino-5-fluorophenyl)dimethylphosphine oxide
• CAS No: 1263178-53-5
• MF: C₈H₁₁FNOP
• MW: 187.151206254959
• CID: 4774503
• PubChem ID: 129094105
• Update Time: 2026-02-26

(2-Amino-5-fluorophenyl)dimethylphosphine oxide Chemical and Physical Properties

Names and Identifiers

• GS0186
• 2-(dimethylphosphoryl)-4-fluoroaniline
• NC1=C(C=C(C=C1)F)P(C)(C)=O
• (2-Amino-5-fluorophenyl)dimethylphosphine oxide
• 2-(Dimethylphosphinyl)-4-fluorobenzenamine
• 2-dimethylphosphoryl-4-fluoroaniline
• DB-391790
• (2-Amino-5-fluorophenyl)dimethylphosphineoxide
• EN300-6756744
• 1263178-53-5
• F84418
• CS-0530154
• SCHEMBL18812816

• Inchi： 1S/C8H11FNOP/c1-12(2,11)8-5-6(9)3-4-7(8)10/h3-5H,10H2,1-2H3
• InChI Key： KKDZPJAROYVZPM-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=C(C=CC=1N)F)=O

Computed Properties

• Exact Mass: 187.05622913g/mol
• Monoisotopic Mass: 187.05622913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1

Additional information on (2-Amino-5-fluorophenyl)dimethylphosphine oxide

Recent Advances in the Application of (2-Amino-5-fluorophenyl)dimethylphosphine oxide (CAS: 1263178-53-5) in Chemical Biology and Pharmaceutical Research

The compound (2-Amino-5-fluorophenyl)dimethylphosphine oxide (CAS: 1263178-53-5) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This phosphine oxide derivative has garnered significant attention due to its unique structural features, which enable diverse applications in drug discovery, medicinal chemistry, and targeted therapy development. Recent studies have explored its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the context of kinase inhibitors and protein-protein interaction modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of selective FGFR (fibroblast growth factor receptor) inhibitors. The researchers highlighted how the dimethylphosphine oxide moiety, when combined with the 2-amino-5-fluorophenyl group, contributes to enhanced binding affinity and selectivity profiles. Molecular docking studies revealed that this structural motif facilitates crucial hydrogen bonding interactions with kinase active sites while maintaining favorable physicochemical properties for drug development.

Further investigations have focused on the compound's potential in PROTAC (proteolysis targeting chimera) design. A recent Nature Chemical Biology publication (2024) described its incorporation into heterobifunctional molecules targeting oncogenic proteins. The electron-withdrawing properties of the phosphine oxide group were found to improve the stability of the resulting PROTACs, while the fluorine substitution pattern contributed to optimal pharmacokinetic characteristics. These findings suggest that 1263178-53-5 may serve as a valuable template for next-generation targeted protein degradation therapeutics.

In addition to its pharmaceutical applications, (2-Amino-5-fluorophenyl)dimethylphosphine oxide has shown promise in chemical biology probes. A 2024 ACS Chemical Biology report detailed its use in developing activity-based protein profiling (ABPP) reagents, where the compound's structural features enabled selective labeling of cysteine residues in complex proteomes. This application opens new avenues for studying enzyme mechanisms and identifying novel drug targets in disease-relevant pathways.

The synthetic accessibility of 1263178-53-5 has also been a focus of recent research. A 2023 Organic Process Research & Development article presented an optimized, scalable synthesis route that addresses previous challenges in yield and purity. This advancement is particularly significant for industrial applications, as it enables cost-effective production of the compound at kilogram scale while maintaining high chemical purity suitable for pharmaceutical development.

Looking forward, researchers anticipate expanding the applications of (2-Amino-5-fluorophenyl)dimethylphosphine oxide in areas such as covalent drug discovery and metalloenzyme inhibition. Preliminary results from ongoing studies suggest its potential in designing selective inhibitors for zinc-dependent enzymes, leveraging both the phosphine oxide group's metal-coordinating properties and the aromatic system's capacity for π-stacking interactions. As the understanding of this compound's versatile chemistry deepens, it is expected to play an increasingly important role in addressing challenging therapeutic targets.